Cas no 478510-79-1 (2'-Deoxyadenosine Monohydrate-13C5)

2'-Deoxyadenosine Monohydrate-13C5 is a stable isotope-labeled nucleoside derivative, where five carbon atoms (13C5) replace the natural carbon isotopes, enhancing its utility in metabolic and pharmacokinetic studies. This compound serves as a critical precursor in DNA synthesis research, offering high isotopic purity and chemical stability. Its monohydrate form ensures consistent solubility and handling properties. The 13C labeling facilitates precise tracking in mass spectrometry and NMR applications, making it invaluable for tracing metabolic pathways and nucleic acid dynamics. Suitable for use in biochemical assays and isotopic dilution techniques, it provides researchers with a reliable tool for advanced molecular and cellular investigations.

2'-Deoxyadenosine Monohydrate-13C5 structure

478510-79-1 structure

Product name:2'-Deoxyadenosine Monohydrate-13C5

CAS No:478510-79-1

MF:C₁₀H₁₅N₅O₄

MW:274.22000

CID:931470

2'-Deoxyadenosine Monohydrate-13C5 Chemical and Physical Properties

Names and Identifiers

- [1',2',3',4',5'-13c5]2'-deoxyadenosine monohydrate
- 2’-Deoxy-β-D-adenosine-13C5 Monohydrate
- 2'-Deoxyadenosine Monohydrate-13C5Discontinued See D232166
- 2'-Deoxyadenosine-1',2',3',4',5'-13C5 Monohydrate
- 2'-Deoxy-β-D-adenosine-13C5 Monohydrate
- 2-DEOXY-Β-D-ADENOSINE-13C5 MONOHYDRATE
- (2R,3R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol,hydrate
- 2'-Deoxyadenosine Monohydrate-13C5

Computed Properties

Exact Mass: 274.12900

Experimental Properties

PSA: 128.54000
LogP: -0.43390

2'-Deoxyadenosine Monohydrate-13C5 Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	D231622-1mg	2'-Deoxyadenosine Monohydrate-13C5	478510-79-1	1mg	$ 234.00	2023-09-08
Omicron Biochemicals	NUC-012-0.010g	[1',2',3',4',5'-13C5]2'-deoxyadenosine monohydrate	478510-79-1	0.010g	$460	2025-02-19
Omicron Biochemicals	NUC-012-0.050g	[1',2',3',4',5'-13C5]2'-deoxyadenosine monohydrate	478510-79-1	0.050g	$1485	2025-02-19
Omicron Biochemicals	NUC-012-0.10g	[1',2',3',4',5'-13C5]2'-deoxyadenosine monohydrate	478510-79-1	0.10g	$2700	2025-02-19
TRC	D231622-10mg	2'-Deoxyadenosine Monohydrate-13C5	478510-79-1	10mg	$ 1774.00	2023-09-08
Omicron Biochemicals	NUC-012-0.025g	[1',2',3',4',5'-13C5]2'-deoxyadenosine monohydrate	478510-79-1	0.025g	$895	2025-02-19

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9. A biodegradable and rechargeable fiber battery†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 2'-Deoxyadenosine Monohydrate-13C5

2'-Deoxyadenosine Monohydrate-13C5: A Comprehensive Overview

2'-Deoxyadenosine Monohydrate-13C5 (CAS No. 478510-79-1) is a specialized nucleoside analog with significant applications in the fields of molecular biology, drug discovery, and metabolic studies. This compound is a derivative of deoxyadenosine, a naturally occurring nucleoside that plays a critical role in DNA synthesis and cellular processes. The inclusion of the 13C5 isotopic label makes it particularly valuable for advanced research techniques such as metabolic tracing and stable isotope labeling experiments.

The chemical structure of 2'-Deoxyadenosine Monohydrate-13C5 consists of a deoxyribose sugar backbone, an adenine base, and a monohydrate form, which ensures stability and solubility in various experimental conditions. The 13C5 labeling refers to the presence of five carbon atoms in the molecule that are enriched with the stable isotope carbon-13. This isotopic enrichment allows researchers to track the compound's fate in biological systems with high precision, making it an indispensable tool in studies involving nucleic acid metabolism, enzyme kinetics, and drug mechanism elucidation.

Recent advancements in nucleoside analog research have highlighted the potential of 2'-Deoxyadenosine Monohydrate-13C5 in antiviral therapy. For instance, studies have demonstrated its ability to inhibit viral replication by incorporating into viral DNA, leading to chain termination. This property has been leveraged in the development of novel antiviral agents targeting herpesviruses and other DNA viruses. Additionally, its role in cancer research has been explored, particularly in understanding the mechanisms of DNA repair and replication in cancer cells.

In the context of metabolic engineering, 2'-Deoxyadenosine Monohydrate-13C5 has been employed as a tracer to study carbon fluxes in cellular pathways. By incorporating this compound into cell cultures or animal models, researchers can map out the flow of carbon atoms through metabolic networks, providing insights into energy production, biosynthesis, and nutrient utilization. This approach has been instrumental in advancing our understanding of metabolic disorders such as diabetes and cancer.

The synthesis of 2'-Deoxyadenosine Monohydrate-13C5 involves multi-step chemical processes that ensure high purity and isotopic enrichment. The compound is typically produced through enzymatic synthesis or chemical modifications of natural deoxyadenosine. Quality control measures include rigorous spectroscopic analysis (e.g., NMR and MS) to confirm its structure and isotopic composition.

Looking ahead, the demand for 2'-Deoxyadenosine Monohydrate-13C5 is expected to grow with increasing interest in precision medicine and personalized healthcare. Its unique properties make it a versatile tool for both academic research and industrial applications. As new technologies emerge, such as CRISPR-based gene editing and advanced imaging techniques, this compound will likely find even more innovative uses in biomedical research.

In conclusion, 2'-Deoxyadenosine Monohydrate-13C5 (CAS No. 478510-79-1) stands as a pivotal compound in modern bioscience research. Its combination of structural simplicity and functional versatility positions it as an essential reagent for exploring fundamental biological processes and developing novel therapeutic strategies.